Cas no 649565-91-3 (1-2-(4-methoxyphenoxy)acetyl-3-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiourea)

1-2-(4-methoxyphenoxy)acetyl-3-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiourea structure

649565-91-3 structure

Product Name:1-2-(4-methoxyphenoxy)acetyl-3-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiourea

CAS No:649565-91-3

MF:C₂₀H₂₀N₄O₆S₂

MW:476.526001930237

CID:5865088

PubChem ID:1791094

Update Time:2023-11-21

1-2-(4-methoxyphenoxy)acetyl-3-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiourea Chemical and Physical Properties

Names and Identifiers

- 2-(4-methoxyphenoxy)-N-{[(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)amino]carbonothioyl}acetamide
- 2-(4-methoxyphenoxy)-N-({4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}carbamothioyl)acetamide
- Acetamide, 2-(4-methoxyphenoxy)-N-[[[4-[[(5-methyl-3-isoxazolyl)amino]sulfonyl]phenyl]amino]thioxomethyl]-
- 2-(4-methoxyphenoxy)-N-((4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)carbamothioyl)acetamide
- 2-(4-methoxyphenoxy)-N-[[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]carbamothioyl]acetamide
- CHEMBL1721235
- 649565-91-3
- AKOS000495575
- AN-329/41770247
- HMS2976F23
- SMR000665962
- F1618-0437
- 1-[2-(4-METHOXYPHENOXY)ACETYL]-3-{4-[(5-METHYL-1,2-OXAZOL-3-YL)SULFAMOYL]PHENYL}THIOUREA
- 4-[({[(4-methoxyphenoxy)acetyl]amino}carbothioyl)amino]-N-(5-methyl-3-isoxazolyl)benzenesulfonamide
- MLS001125429
- 1-2-(4-methoxyphenoxy)acetyl-3-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiourea
- Inchi： 1S/C20H20N4O6S2/c1-13-11-18(23-30-13)24-32(26,27)17-9-3-14(4-10-17)21-20(31)22-19(25)12-29-16-7-5-15(28-2)6-8-16/h3-11H,12H2,1-2H3,(H,23,24)(H2,21,22,25,31)
- InChI Key： PXFLOTDQJANDPH-UHFFFAOYSA-N
- SMILES： C(NC(NC1=CC=C(S(NC2C=C(C)ON=2)(=O)=O)C=C1)=S)(=O)COC1=CC=C(OC)C=C1

Computed Properties

Exact Mass: 476.08242672g/mol
Monoisotopic Mass: 476.08242672g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 32
Rotatable Bond Count: 8
Complexity: 731
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 172Å²

1-2-(4-methoxyphenoxy)acetyl-3-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiourea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1618-0437-2μmol	1-[2-(4-methoxyphenoxy)acetyl]-3-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}thiourea	649565-91-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1618-0437-5μmol	1-[2-(4-methoxyphenoxy)acetyl]-3-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}thiourea	649565-91-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1618-0437-10μmol	1-[2-(4-methoxyphenoxy)acetyl]-3-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}thiourea	649565-91-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1618-0437-20μmol	1-[2-(4-methoxyphenoxy)acetyl]-3-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}thiourea	649565-91-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1618-0437-1mg	1-[2-(4-methoxyphenoxy)acetyl]-3-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}thiourea	649565-91-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1618-0437-2mg	1-[2-(4-methoxyphenoxy)acetyl]-3-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}thiourea	649565-91-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1618-0437-3mg	1-[2-(4-methoxyphenoxy)acetyl]-3-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}thiourea	649565-91-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1618-0437-4mg	1-[2-(4-methoxyphenoxy)acetyl]-3-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}thiourea	649565-91-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1618-0437-5mg	1-[2-(4-methoxyphenoxy)acetyl]-3-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}thiourea	649565-91-3	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1618-0437-10mg	1-[2-(4-methoxyphenoxy)acetyl]-3-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}thiourea	649565-91-3	90%+	10mg	$79.0	2023-05-17